Cas no 109212-72-8 (L-Norleucinamide, L-a-aspartyl-D-prolyl-L-histidyl-L-a-aspartyl-L-phenylalanyl-D-tryptophyl-L-valyl-D-tryptophyl-L-leucyl-(9CI))

• Product name: L-Norleucinamide, L-a-aspartyl-D-prolyl-L-histidyl-L-a-aspartyl-L-phenylalanyl-D-tryptophyl-L-valyl-D-tryptophyl-L-leucyl-(9CI)
• CAS No: 109212-72-8
• MF: C₆₇H₈₇N₁₅O₁₄
• MW: 1326.50000
• CID: 128324
• PubChem ID: 16166633

L-Norleucinamide, L-a-aspartyl-D-prolyl-L-histidyl-L-a-aspartyl-L-phenylalanyl-D-tryptophyl-L-valyl-D-tryptophyl-L-leucyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Norleucinamide, L-a-aspartyl-D-prolyl-L-histidyl-L-a-aspartyl-L-phenylalanyl-D-tryptophyl-L-valyl-D-tryptophyl-L-leucyl-(9CI)
• (D-Pro?00D-Trp?·?00Nle??)-NeurokininB
• (D-PRO2,D-TRP6,8,NLE10)-NEUROKININ B
• (D-Pro²,D-Trp⁶·⁸,Nle¹⁰)-Neurokinin B
• [D-Pro2, D-Trp6,8, Nle10]-Neurokinin B,DpHDFwVwL-Nle-NH2
• [D-Pro2,D-Trp6,8,Nle10]-Neurokinin B
• L-Norleucinamide, L-a-aspartyl-D-prolyl-L-histidyl-L-a-aspartyl-L-phenylalanyl-D-tryptophyl-L-...
• (D-Pro2,D-Trp6?8,Nle10)-Neurokinin B
• ASP-D-PRO-HIS-ASP-PHE-D-TRP-VAL-D-TRP-LEU-NLE-NH2
• DPHDFWVWL-NLE-NH2
• H-ASP-D-PRO-HIS-ASP-PHE-D-TRP-VAL-D-TRP-LEU-NLE-NH2
• (D-Pro2,D-Trp6
• CS-0626176
• 109212-72-8
• HY-P3850

• Inchi： InChI=1S/C67H87N15O14/c1-6-7-20-47(58(69)87)74-59(88)48(25-36(2)3)75-61(90)50(27-39-32-71-45-21-13-11-18-42(39)45)80-66(95)57(37(4)5)81-64(93)51(28-40-33-72-46-22-14-12-19-43(40)46)77-60(89)49(26-38-16-9-8-10-17-38)76-63(92)53(31-56(85)86)78-62(91)52(29-41-34-70-35-73-41)79-65(94)54-23-15-24-82(54)67(96)44(68)30-55(83)84/h8-14,16-19,21-22,32-37,44,47-54,57,71-72H,6-7,15,20,23-31,68H2,1-5H3,(H2,69,87)(H,70,73)(H,74,88)(H,75,90)(H,76,92)(H,77,89)(H,78,91)(H,79,94)(H,80,95)(H,81,93)(H,83,84)(H,85,86)/t44-,47-,48-,49-,50+,51+,52-,53-,54+,57-/m0/s1
• InChI Key： SBSGAKKSUHYFOA-KDICMADCSA-N
• SMILES： CCCC[C@H](NC([C@@H](NC([C@H](NC([C@@H](NC([C@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@H]1CCCN1C([C@@H](N)CC(O)=O)=O)=O)CC2=CN=CN2)=O)CC(O)=O)=O)CC3=CC=CC=C3)=O)CC4=CNC5=CC=CC=C45)=O)C(C)C)=O)CC6=CNC7=CC=CC=C67)=O)CC(C)C)=O)C(N)=O

Computed Properties

• Exact Mass: 1325.66000
• Monoisotopic Mass: 1325.65569251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 29
• Heavy Atom Count: 96
• Rotatable Bond Count: 45
• Complexity: 2700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 457Ų
• XLogP3: 1.1

Experimental Properties

• PSA: 457.08000
• LogP: 5.63230